Cas no 91135-40-9 (1-Naphthalenecarbonitrile,3-amino-)

• Product Name: 1-Naphthalenecarbonitrile,3-amino-
• CAS No: 91135-40-9
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 799277
• PubChem ID: 14678706
• Update Time: 2025-04-19

1-Naphthalenecarbonitrile,3-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile,3-amino-
• 1-Naphthalenecarbonitrile,3-amino-(9CI)
• DTXSID50562921
• 91135-40-9
• 3-Amino-1-naphthonitrile
• 3-Aminonaphthalene-1-carbonitrile
• SCHEMBL10614725
• FT-0734483

• Inchi： 1S/C11H8N2/c12-7-9-6-10(13)5-8-3-1-2-4-11(8)9/h1-6H,13H2
• InChI Key： IOSGHNSKXAXCPP-UHFFFAOYSA-N
• SMILES： NC1=CC(C#N)=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.8Ų